Cas no 125796-88-5 (Benzene,1-(2-ethylbutyl)-4-(4-phenylbutoxy)-)

• Product Name: Benzene,1-(2-ethylbutyl)-4-(4-phenylbutoxy)-
• CAS No: 125796-88-5
• MF: C₂₂H₃₀O
• MW: 310.473006725311
• CID: 168566
• PubChem ID: 180383
• Update Time: 2025-04-19

Benzene,1-(2-ethylbutyl)-4-(4-phenylbutoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzene,1-(2-ethylbutyl)-4-(4-phenylbutoxy)-
• 1-(2-ethylbutyl)-4-(4-phenylbutoxy)benzene
• Benzene, 1-(2-ethylbutyl)-4-(4-phenylbutoxy)-
• DTXSID70154923
• 125796-88-5

• Inchi： 1S/C22H30O/c1-3-19(4-2)18-21-13-15-22(16-14-21)23-17-9-8-12-20-10-6-5-7-11-20/h5-7,10-11,13-16,19H,3-4,8-9,12,17-18H2,1-2H3
• InChI Key： LJTHOEKNSVPHNB-UHFFFAOYSA-N
• SMILES： O(CCCCC1C=CC=CC=1)C1C=CC(=CC=1)CC(CC)CC

Computed Properties

• Exact Mass: 310.2298
• Monoisotopic Mass: 310.23
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 23
• Rotatable Bond Count: 10
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.2
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 0.961
• Boiling Point: 438.8°Cat760mmHg
• Flash Point: 179.4°C
• Refractive Index: 1.527
• PSA: 9.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers